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Introduction

2-(N-morpholino)ethanesulfonic acid (MES) is a zwitterionic buffer that is widely used in
biochemistry, molecular biology, and cell culture.[1][2] Developed by Norman Good and
colleagues, it is one of the "Good's buffers," which are valued for their compatibility with
biological systems.[3] Key characteristics of MES include a pKa of approximately 6.15 at 20°C,
high solubility in water, and minimal solubility in most organic solvents.[4][5] This buffer is
particularly useful for maintaining a stable pH in the range of 5.5 to 6.7.[6] Its utility extends to
various applications, including electrophoresis, protein purification, and as a component in cell
culture media.[3] Understanding the solubility of MES hydrate, the common commercially
available form, in water and other solvents is critical for its effective use in research and drug
development.

This technical guide provides a comprehensive overview of the solubility of MES hydrate,
presenting quantitative data, detailed experimental protocols, and visual workflows to aid
researchers in their experimental design and execution.

Data Presentation: Solubility of MES Hydrate

The solubility of MES hydrate has been determined in various solvents, with a primary focus
on aqueous solutions due to its application as a biological buffer. The following tables
summarize the available quantitative data.
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[able 1: Solubility of MES Hydrate in Aqueous Solutions

Solvent Temperature (°C) Solubility Citation(s)
Water 20 0.5M [718]

Water 0 ~0.65M [31[5]

Water 20 335.3¢g/L

Water Not Specified =100 mg/mL

Water Not Specified Very soluble 9]

Table 2: Solubility of MES in Aqueous Ethanol Solutions

at 298,15 K (25°C)

Mass Fraction of Ethanol el Ao e LS Solubility ( g/100g of
(x_MES) solvent)

0.0 0.0202 11.2

01 0.0139 73

0.2 0.0093 46

0.3 0.0062 29

0.4 0.0041 18

0.5 0.0026 11

0.6 0.0016 0.6

0.7 0.0009 0.3

0.8 0.0004 01

0.9 0.0001 <01

1.0 0.0000 Insoluble

Data adapted from Ma, et al. (2018).
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ble 3: Solubility of \rate in Ofl |

Temperature . L
Solvent °C) Solubility Notes Citation(s)
) Ultrasonic and
Dimethyl )
) N warming and
Sulfoxide Not Specified 8.75 mg/mL
heat to 60°C
(DMSO) ]
required.
MES is designed
Organic Solvents B o o to have low
Not Specified Minimal/Limited o [4]
(general) solubility in
organic solvents.
Based on the
N trend in aqueous
Methanol Not Specified Insoluble [10]
ethanol
solutions.

Experimental Protocols
Protocol 1: Determination of MES Solubility in Aqueous-
Organic Mixtures by Density Measurement

This protocol is based on the methodology described by Ma, et al. (2018) for determining the

solubility of MES in aqueous ethanol solutions.

1. Materials:

Deionized water

Ethanol (analytical grade)

Vibrating-tube digital densimeter

MES monohydrate (purity = 99.5%)

Thermostatic water bath (accuracy + 0.01 K)
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e Analytical balance (precision + 0.0001 g)
e Magnetic stirrer
2. Procedure:

e Prepare a series of aqueous ethanol solutions with varying mass fractions of ethanol (e.g.,
0.1, 0.2, 0.3, etc.).

» Calibrate the vibrating-tube digital densimeter with deionized water and dry air at 298.15 K.

e For each aqueous ethanol solution, prepare a series of MES solutions with increasing
concentrations.

o Measure the density of each prepared MES solution using the vibrating-tube digital
densimeter maintained at 298.15 K by the thermostatic water bath.

» Plot the density of the MES solutions as a function of their molality for each specific aqueous
ethanol solvent composition.

e The point where the density of the solution no longer increases linearly with increasing
amounts of added MES corresponds to the saturation point. This is because any additional
solid MES will not dissolve and will not contribute to the density of the liquid phase.

o The concentration at this saturation point is the solubility of MES in that particular aqueous
ethanol mixture.

o Repeat the procedure for all prepared aqueous ethanol solutions to determine the solubility

curve.

Protocol 2: General Shake-Flask Method for Equilibrium
Solubility Determination

This is a widely recognized method for determining the equilibrium solubility of a compound in a
specific solvent.

1. Materials:
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MES hydrate

Solvent of interest (e.g., water, ethanol, methanol, DMSO)
Glass vials with screw caps

Orbital shaker or rotator with temperature control

Analytical balance

Filtration device (e.g., syringe filters with appropriate membrane)

Analytical instrument for concentration measurement (e.g., HPLC-UV, UV-Vis
spectrophotometer, or gravimetric analysis)

. Procedure:

Add an excess amount of MES hydrate to a glass vial. The excess solid should be clearly
visible.

Add a known volume or mass of the solvent to the vial.
Securely cap the vial to prevent solvent evaporation.

Place the vial in an orbital shaker or rotator set to a constant temperature (e.g., 25°C) and
agitate at a constant speed. The agitation should be sufficient to keep the solid suspended
but not so vigorous as to cause patrticle size reduction.

Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours). The time required
to reach equilibrium should be determined experimentally by taking measurements at
different time points until the concentration in the solution remains constant.

After equilibration, stop the agitation and allow the excess solid to settle.
Carefully withdraw a sample of the supernatant using a syringe.

Immediately filter the sample through a syringe filter compatible with the solvent to remove
any undissolved solid particles.
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 Dilute the filtered sample as necessary to bring the concentration within the linear range of
the analytical method.

e Analyze the concentration of MES in the diluted sample using a pre-validated analytical
method.

» Calculate the original concentration in the saturated solution to determine the solubility.

Perform the experiment in triplicate for each solvent.

Mandatory Visualizations
Experimental Workflow for Solubility Determination
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General Workflow for Solubility Determination
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Caption: A flowchart illustrating the key steps in determining the solubility of a solid compound.
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Logical Relationship of Factors Affecting MES Hydrate
Solubility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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